![molecular formula C19H22FN3O B5320128 N-(2,4-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide](/img/structure/B5320128.png)
N-(2,4-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide, commonly known as DF-MPJC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DF-MPJC belongs to the class of piperazinecarboxamide compounds and is known to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of DF-MPJC is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor. This dual mechanism of action may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DF-MPJC has been shown to modulate several neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. It has also been shown to increase neurogenesis in the hippocampus, which may contribute to its antidepressant effects. DF-MPJC has been shown to reduce anxiety-like behavior in animal models and may have potential as an anxiolytic agent. Additionally, DF-MPJC has been shown to reduce drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
DF-MPJC has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It also exhibits a wide range of biochemical and physiological effects, making it a versatile compound for studying various neurological and psychiatric disorders. However, DF-MPJC has some limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experiments. Additionally, the exact mechanism of action of DF-MPJC is not fully understood, which may make it difficult to interpret some experimental results.
Future Directions
There are several future directions for research on DF-MPJC. One area of interest is its potential use in the treatment of drug addiction. Further studies are needed to determine the optimal dosing and administration of DF-MPJC for this indication. Another area of interest is its potential use as an antidepressant and anxiolytic agent. Additional studies are needed to determine the efficacy and safety of DF-MPJC in clinical trials. Finally, further research is needed to fully understand the mechanism of action of DF-MPJC and its potential therapeutic applications.
Synthesis Methods
DF-MPJC can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2,4-dimethylphenylpiperazine with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields DF-MPJC as a white crystalline solid.
Scientific Research Applications
DF-MPJC has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in preclinical studies. DF-MPJC has also been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-4-(4-fluorophenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O/c1-14-3-8-18(15(2)13-14)21-19(24)23-11-9-22(10-12-23)17-6-4-16(20)5-7-17/h3-8,13H,9-12H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTTFDBFIJZWBNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.